Cas no 2138102-23-3 (2-[5-amino-3-(1,2,2-trimethylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol)

• Product Name: 2-[5-amino-3-(1,2,2-trimethylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol
• CAS No: 2138102-23-3
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6223239
• PubChem ID: 165492896
• Update Time: 2025-08-04

2-[5-amino-3-(1,2,2-trimethylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138102-23-3
• 2-[5-amino-3-(1,2,2-trimethylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol
• EN300-1152407

• Inchi： 1S/C11H19N3O/c1-10(2)7-11(10,3)8-6-9(12)14(13-8)4-5-15/h6,15H,4-5,7,12H2,1-3H3
• InChI Key： MLXVKMKBESHLRI-UHFFFAOYSA-N
• SMILES： OCCN1C(=CC(C2(C)CC2(C)C)=N1)N

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-[5-amino-3-(1,2,2-trimethylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol

Introduction to 2-[5-amino-3-(1,2,2-trimethylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol (CAS No. 2138102-23-3)

2-[5-amino-3-(1,2,2-trimethylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2138102-23-3, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and pharmacological potential. The structural motif of this molecule incorporates a 5-amino substituent and a 1,2,2-trimethylcyclopropyl group, both of which contribute to its unique chemical properties and reactivity. The presence of these functional groups makes it a valuable scaffold for the development of novel therapeutic agents.

The pyrazole core in 2-[5-amino-3-(1,2,2-trimethylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol is a well-documented pharmacophore in medicinal chemistry. Pyrazoles exhibit a broad spectrum of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial properties. The 5-amino group on the pyrazole ring provides a site for further functionalization, enabling the attachment of various pharmacophoric elements to enhance binding affinity and specificity to biological targets. Additionally, the 1,2,2-trimethylcyclopropyl substituent introduces steric bulk and lipophilicity to the molecule, which can influence its metabolic stability and membrane permeability.

In recent years, there has been growing interest in the development of novel scaffolds derived from pyrazole derivatives for addressing unmet medical needs. The structural features of 2-[5-amino-3-(1,2,2-trimethylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol make it an attractive candidate for further exploration in drug discovery programs. The compound’s ability to modulate key biological pathways has been investigated in several preclinical studies. For instance, researchers have explored its potential as an inhibitor of enzymes involved in inflammatory responses and as a modulator of signal transduction pathways relevant to cancer progression.

One of the most compelling aspects of this compound is its versatility in chemical modification. The 5-amino group can be readily incorporated into various molecular frameworks through reactions such as condensation with carboxylic acids or aldehydes to form amides or imines. Similarly, the 1,2,2-trimethylcyclopropyl group can serve as a handle for further derivatization via nucleophilic substitution or metal-catalyzed cross-coupling reactions. This flexibility allows chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule by introducing additional functional groups or altering its electronic distribution.

The synthesis of 2-[5-amino-3-(1,2,2-trimethylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol involves multi-step organic transformations that highlight the synthetic prowess required to construct complex heterocyclic systems. Key steps typically include cyclopropanation reactions to introduce the trimethylcyclopropyl moiety, followed by functionalization at the 5-position of the pyrazole ring via nucleophilic aromatic substitution or metal-catalyzed coupling reactions. The final step often involves alcoholysis or reduction to yield the desired ethanol derivative.

Recent advances in computational chemistry have further enhanced the design and optimization of pyrazole derivatives like this one. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high precision. By leveraging these tools, scientists can rapidly screen large libraries of compounds and identify promising candidates for experimental validation. This approach has significantly accelerated the drug discovery process and has led to the identification of several novel lead compounds with therapeutic potential.

The pharmacological profile of 2-[5-amino-3-(1,2,2-trimethylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol has been evaluated in both in vitro and in vivo systems. In cell-based assays, the compound has demonstrated inhibitory activity against several enzymes implicated in inflammation and cancer metabolism. Notably, it has shown promise as an antagonist of certain kinases that play critical roles in tumor growth and survival. Preclinical studies have also revealed favorable pharmacokinetic properties, including reasonable oral bioavailability and moderate metabolic stability.

The development of this compound aligns with broader trends in medicinal chemistry aimed at identifying safer and more effective therapeutic agents. The integration of structural features derived from natural products with synthetic scaffolds has yielded several innovative drug candidates over recent decades. Pyrazole derivatives continue to be at the forefront of this effort due to their inherent biological activity and synthetic accessibility.

In conclusion, 2-[5-amino-3-(1,2,2-trimethylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol (CAS No. 2138102-23-3) represents a promising candidate for further exploration in drug discovery programs. Its unique structural features provide a rich foundation for chemical modification and biological evaluation. As research in this area progresses, future studies will likely uncover additional therapeutic applications for this versatile compound, reinforcing its significance in pharmaceutical chemistry.